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Compound of Interest

Compound Name: 7-Hydroxyheptanoic acid

Cat. No.: B1215387

A Technical Guide to the Physical Properties of 7-
Hydroxyheptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 7-
Hydroxyheptanoic acid (CAS No: 3710-42-7), a bifunctional organic molecule featuring both a
hydroxyl and a carboxylic acid group. Understanding these properties is fundamental for its
application in chemical synthesis, polymer chemistry, and as a potential intermediate in the
development of pharmaceuticals.

Core Physicochemical Data

The physical characteristics of 7-Hydroxyheptanoic acid are summarized below. These
values are critical for predicting its behavior in various solvents and under different temperature
and pressure conditions.
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Property Value Conditions
Melting Point 43 - 46 °C Ambient Pressure
Boiling Point 285.3 °C 760 mmHg

145 - 152 °C 18 Torr

Solubility Water Soluble

Methanol Sparingly Soluble

DMSO Sparingly Soluble

Density 1.073 £ 0.06 g/cm?3 Predicted

pKa 4.76 +0.10 Predicted

Molecular Structure and Functional Groups

The structure of 7-Hydroxyheptanoic acid, featuring a seven-carbon chain with a terminal
carboxylic acid and a terminal hydroxyl group, dictates its physical properties. The presence of
both hydrogen bond donor (-OH) and acceptor (=O, -OH) groups leads to its solubility in polar
solvents like water and its relatively high boiling point compared to non-hydroxylated fatty acids
of similar molecular weight.

Caption: Structure of 7-Hydroxyheptanoic acid.

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physical properties of 7-Hydroxyheptanoic acid.

Melting Point Determination (Capillary Method)

This protocol outlines the determination of the melting point range of 7-Hydroxyheptanoic
acid using a standard melting point apparatus.[1][2]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
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e Capillary tubes (sealed at one end)

e Thermometer (calibrated)

e Spatula and watch glass

Procedure:

o Sample Preparation: A small amount of finely powdered, dry 7-Hydroxyheptanoic acid is
placed on a watch glass. The open end of a capillary tube is pressed into the sample until a
small amount of the solid is packed into the tube to a height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is inserted into its designated holder.

o Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point (43-46 °C).

o Measurement: The heating rate is then reduced to 1-2 °C per minute to allow for thermal
equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid sample has turned
into a clear liquid is recorded as the end of the melting range.[1] For a pure compound, this
range should be narrow.
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Figure 2: Workflow for Melting Point Determination

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Boiling Point Determination (Distillation Method at
Reduced Pressure)

Given that 7-Hydroxyheptanoic acid has a high boiling point at atmospheric pressure,

determination under reduced pressure (vacuum distillation) is often preferred to prevent

potential decomposition.

Apparatus:

Short-path distillation apparatus

Round-bottom flask

Condenser

Receiving flask

Thermometer and adapter

Vacuum pump and pressure gauge (manometer)

Heating mantle

Procedure:

Apparatus Assembly: A small amount of 7-Hydroxyheptanoic acid is placed in the round-
bottom flask with boiling chips. The short-path distillation apparatus is assembled.

System Sealing: All joints are ensured to be properly sealed to maintain a vacuum.
Pressure Reduction: The system is slowly evacuated to the desired pressure (e.g., 18 Torr).
Heating: The heating mantle is turned on, and the temperature is gradually increased.

Observation: The liquid is observed for boiling and the formation of a refluxing condensate
ring on the thermometer bulb.
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o Measurement: When the temperature of the vapor becomes constant and condensation is
observed on the thermometer, this temperature is recorded as the boiling point at that
specific pressure.[3][4]

Solubility Determination (Equilibrium Shake-Flask
Method)

This protocol provides a general method for determining the solubility of 7-Hydroxyheptanoic
acid in a given solvent (e.g., water, methanol).

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker bath

Centrifuge

Analytical instrumentation for quantification (e.g., HPLC, titration)
Procedure:

o Sample Preparation: An excess amount of solid 7-Hydroxyheptanoic acid is added to a
series of vials containing a known volume of the selected solvent. This ensures that a
saturated solution is formed.

o Equilibration: The vials are sealed and placed in a constant temperature shaker bath (e.g.,
25 °C) for a sufficient period (e.g., 24-48 hours) to allow the system to reach equilibrium.[5]

o Phase Separation: After equilibration, the vials are removed, and the undissolved solid is
separated from the solution via centrifugation or filtration to obtain a clear, saturated
supernatant.

o Quantification: The concentration of 7-Hydroxyheptanoic acid in the clear supernatant is
determined using a validated analytical method. This can be achieved via titration of the
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carboxylic acid group with a standardized base or by using chromatography (HPLC) with a
suitable detector.

o Calculation: The solubility is expressed as the mass of solute per volume of solvent (e.g.,
g/L) or in molarity at the specified temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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